2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine;oxalic acid

• IUPAC Name: 2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine;oxalic acid
• InChI: InChI=1S/C16H27NO.C2H2O4/c1-13(2)14-8-6-9-15(12-14)18-11-7-10-17-16(3,4)5;3-1(4)2(5)6/h6,8-9,12-13,17H,7,10-11H2,1-5H3;(H,3,4)(H,5,6)
• InChI Key: RCBMRFMBJAULDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCCCNC(C)(C)C.C(=O)(C(=O)O)O
• Molecular Formula: C18H29NO5
• Molecular Weight: 339.4 g/mol

Description

2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine;oxalic acid is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structural features, which include a phenoxy group and an amine group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine typically involves multiple steps, starting with the preparation of the phenoxy intermediate. This intermediate is then reacted with an appropriate amine under controlled conditions to form the final product. Common reagents used in these reactions include phenols, alkyl halides, and amines, with catalysts such as palladium or copper to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halides). The reaction conditions vary depending on the desired transformation, with temperature, solvent, and catalyst being key factors.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine include other phenoxy-substituted amines and related molecules with similar structural features.

Uniqueness

What sets 2-methyl-N-[3-(3-propan-2-ylphenoxy)propyl]propan-2-amine apart from similar compounds is its unique combination of functional groups, which confer distinct chemical reactivity and potential biological activity. This makes it a valuable compound for various research and industrial applications.